Cas no 885704-66-5 (2-chloro-6-(4-methylpiperidin-1-yl)pyrazine)

• Product Name: 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine
• CAS No: 885704-66-5
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 3516879
• PubChem ID: 25539137
• Update Time: 2025-07-23

2-chloro-6-(4-methylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• PYRAZINE, 2-CHLORO-6-(4-METHYL-1-PIPERIDINYL)-
• 2-Chloro-6-(4-methyl-1-piperidinyl)pyrazine
• 2-CHLORO-6-(4-METHYLPIPERIDIN-1-YL)PYRAZINE
• 885704-66-5
• AKOS009106622
• G40840
• KKB70466
• EN300-140771
• 973-544-8
• Z223816520
• 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine

• Inchi： 1S/C10H14ClN3/c1-8-2-4-14(5-3-8)10-7-12-6-9(11)13-10/h6-8H,2-5H2,1H3
• InChI Key： VBKTYBAQFJUFJS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(N2CCC(C)CC2)=CN=C1

Computed Properties

• Exact Mass: 211.0876252Da
• Monoisotopic Mass: 211.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine

Recent Advances in the Study of 2-Chloro-6-(4-methylpiperidin-1-yl)pyrazine (CAS: 885704-66-5) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine (CAS: 885704-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyrazine core substituted with a chloro group and a 4-methylpiperidin-1-yl moiety, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic utility. Recent literature highlights its role as a versatile intermediate in the synthesis of bioactive molecules and its potential as a scaffold for drug discovery.

One of the key areas of interest is the compound's application in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine exhibit potent inhibitory activity against specific tyrosine kinases, with promising selectivity profiles. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of lead candidates with improved pharmacokinetic properties.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are targeted by approximately 34% of FDA-approved drugs. A preprint article from BioRxiv (2024) reported that 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine acts as an allosteric modulator of certain GPCRs, offering a novel approach to fine-tuning receptor activity. This finding opens new avenues for the development of therapeutics with reduced side effects compared to traditional orthosteric ligands.

The synthetic accessibility of 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine has also been a focus of recent investigations. A 2023 paper in Organic Letters described an efficient, scalable synthesis route for this compound, employing a palladium-catalyzed cross-coupling reaction. The optimized protocol achieved high yields and purity, making the compound more accessible for further pharmacological studies. This advancement is particularly significant for industrial-scale production and high-throughput screening campaigns.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its drug-like properties. Future research directions may include in vivo efficacy studies, toxicity profiling, and further structural modifications to enhance bioavailability. The growing body of literature on 2-chloro-6-(4-methylpiperidin-1-yl)pyrazine underscores its potential as a valuable tool in chemical biology and a promising candidate for drug development.